![molecular formula C16H23BO2 B6267281 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1839662-48-4](/img/no-structure.png)
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CPTD) is a small molecule that has been studied extensively in the scientific research community. CPTD is a boronic acid derivative that has been used in a variety of applications, including synthesis, catalysis, and drug development. CPTD has been found to be a versatile and powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs.
Scientific Research Applications
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used in a variety of scientific research applications, including catalysis, synthesis, and drug development. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a powerful tool for organic synthesis, and has been used in the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been used in the development of new catalysts and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a useful tool for the synthesis of complex molecules, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs.
Mechanism of Action
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic acid derivative that is believed to act as a Lewis acid. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is believed to form a covalent bond with the substrate, forming an adduct that can then undergo a variety of reactions. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a versatile and powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs.
Biochemical and Physiological Effects
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. However, the biochemical and physiological effects of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have not been extensively studied. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to have some anti-inflammatory and anti-cancer effects, but more research is needed to understand the full effects of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.
Advantages and Limitations for Lab Experiments
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a number of advantages and limitations when used in laboratory experiments. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile and powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is relatively easy to synthesize, and can be synthesized in a few steps. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is also relatively stable, and can be stored for long periods of time without degradation. However, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not soluble in water, and must be dissolved in an organic solvent before use. Additionally, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a relatively new compound, and more research is needed to understand the full effects of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.
Future Directions
The future of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is bright, and there are a number of potential applications for this versatile and powerful compound. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be used in the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can also be used in the development of new catalysts and the development of new drugs. Additionally, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used in the development of new therapeutic agents, as well as in the development of new diagnostic tools. Finally, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized from a variety of starting materials, including cyclopropylmethyl bromide, phenylboronic acid, and tetramethyl-1,3,2-dioxaborolane. The synthesis of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the formation of a cyclopropylmethyl bromide intermediate, which is then reacted with phenylboronic acid. The resulting product is then reacted with tetramethyl-1,3,2-dioxaborolane to form 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The synthesis of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is relatively simple and can be accomplished in a few steps.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of cyclopropylphenylmethanol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst.", "Starting Materials": [ "Cyclopropylphenylmethanol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base (e.g. potassium carbonate)", "Palladium catalyst (e.g. palladium acetate)" ], "Reaction": [ "Step 1: Dissolve cyclopropylphenylmethanol and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a solvent such as toluene or DMF.", "Step 2: Add a base such as potassium carbonate to the reaction mixture.", "Step 3: Add a palladium catalyst such as palladium acetate to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and extract the product with a suitable solvent such as ethyl acetate.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1839662-48-4 |
Product Name |
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C16H23BO2 |
Molecular Weight |
258.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
